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Compound of Interest

Compound Name: trans-2-Bromo-1-indanol)

CAS No.: 78684-69-2

Cat. No.: B12117802

Get Quote

Executive Summary
trans-2-Bromo-1-indanol (CAS: 10368-44-2) is a pivotal bromohydrin intermediate utilized

primarily in the synthesis of chiral amino-indanol derivatives, which serve as key

pharmacophores for HIV protease inhibitors (e.g., Indinavir).[1] Its utility in process chemistry is

defined by its specific solubility differential—it possesses a "Goldilocks" polarity that allows for

efficient separation from both highly polar inorganic salts and highly lipophilic by-products (such

as indene or dibromoindane) via selective solvation.

This guide provides a technical analysis of its solubility thermodynamics, practical solvent

selection for purification, and validated experimental protocols for researchers in

pharmaceutical development.

Physicochemical Profile & Thermodynamic Basis
Understanding the solubility of trans-2-bromo-1-indanol requires analyzing its crystal lattice

energy and solute-solvent interactions. The trans-configuration imparts a rigid stereochemical

arrangement that influences its packing efficiency and, consequently, its dissolution enthalpy.
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Structural Parameters
Parameter Value Technical Implication

Molecular Formula C₉H₉BrO

Low molecular weight (213.07

g/mol ) facilitates dissolution in

small-molecule organic

solvents.

Melting Point 130–132 °C

High melting point indicates

significant lattice energy,

requiring polar or protic

solvents to overcome crystal

packing forces.

LogP (Predicted) ~1.9

Moderately lipophilic. Soluble

in organic phases but

sufficiently polar to partition out

of hydrocarbons.

H-Bond Donors 1 (-OH)

Capable of strong interaction

with protic solvents (MeOH,

EtOH) and acceptors (Ethers,

Ketones).

Stereochemistry trans

The trans isomer generally

exhibits higher crystallinity and

lower solubility in non-polar

solvents compared to the cis

isomer due to more efficient

packing.

Solubility Profile in Organic Solvents[2]
The solubility data below synthesizes experimental process observations and thermodynamic

predictions. trans-2-Bromo-1-indanol follows a "like-dissolves-like" mechanism where the

hydroxyl group drives solubility in polar organics, while the aromatic indane ring limits solubility

in water.
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Qualitative Solubility Matrix
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Solvent Class Specific Solvents Solubility Status
Process
Application

Esters
Ethyl Acetate,

Isopropyl Acetate
High

Primary extraction

solvent. Excellent for

partitioning product

from aqueous reaction

mixtures.

Alcohols
Methanol, Ethanol,

Isopropanol
High

Reaction solvents for

subsequent

amination; good for

high-concentration

processing.

Chlorinated

Dichloromethane

(DCM),

Chlorobenzene

Moderate/Specific

Critical: Often used for

slurry washing. The

compound is soluble,

but less so than non-

polar by-products

(e.g., indene),

allowing for

purification via partial

dissolution or

precipitation.

Nitriles Acetonitrile High

Common reaction

medium for Ritter-type

reactions or

nucleophilic

substitutions.

Alkanes
Hexane, Heptane,

Pentane
Poor/Insoluble

Anti-Solvent: Used to

induce precipitation

from DCM or Toluene

solutions.

Water Water Sparingly Soluble The aqueous phase is

used to remove

inorganic salts (NaBr)
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while the product

remains in the organic

layer.

Process Insight: In industrial patents, dichloromethane is sometimes cited as a solvent for

"slurrying" the crude solid. This relies on the kinetic solubility difference: highly soluble

impurities dissolve immediately, while the bulk trans-2-bromo-1-indanol remains as a solid or

crystallizes out upon concentration.

Experimental Protocols: Purification &
Recrystallization[3]
The following protocols are designed to maximize purity (>98%) by leveraging the solubility

differentials described above.

Protocol A: Two-Solvent Recrystallization (DCM/Alkane)
Objective: Purification of crude dark solid to white crystals. Mechanism: Solvent/Anti-solvent

precipitation.

Dissolution: Place 10.0 g of crude trans-2-bromo-1-indanol in a 100 mL Erlenmeyer flask.

Solvation: Add minimal Dichloromethane (DCM) (~15–20 mL) while gently heating (water

bath, 35°C) until the solid just dissolves. Note: Do not boil DCM vigorously due to its low

boiling point.

Filtration: If insoluble black specks remain, filter the warm solution through a glass frit or

cotton plug.

Precipitation: While stirring, slowly add Hexane or Pentane dropwise.
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Observation: The solution will turn cloudy.[2] Continue adding until the cloudiness persists.

Re-solvation: Add 1-2 drops of DCM to clear the solution.

Crystallization: Remove from heat and let stand at room temperature for 2 hours. Then, cool

in an ice bath (0-4°C) for 1 hour to maximize yield.

Isolation: Filter the white needles via vacuum filtration. Wash the cake with cold Hexane (2 x

10 mL).

Drying: Dry under vacuum (<50 mbar) at 40°C to remove residual chlorinated solvent.

Protocol B: Slurry Wash (Purification of Bulk Crude)
Objective: Removal of highly soluble non-polar by-products (e.g., unreacted indene, 1,2-

dibromoindane).

Slurry: Suspend the crude solid in cold Chlorobenzene or Toluene (ratio: 2 mL solvent per 1

g solid).

Agitation: Stir vigorously at 0–5°C for 30 minutes.

Filtration: Filter the suspension. The impurities remain in the mother liquor.

Wash: Wash the filter cake with pre-chilled solvent.

Result: This method typically upgrades purity from ~85% to >95% without the yield loss

associated with full recrystallization.

Process Logic Visualization
The following diagram illustrates the decision logic for solvent selection during the workup and

purification of trans-2-bromo-1-indanol.
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Figure 1: Decision matrix for the purification of trans-2-bromo-1-indanol based on solubility

differentials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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